Cas no 73377-03-4 (1-[(2,4-dimethylphenoxy)methyl]-2,3,4,5,6-pentafluorobenzene)

• Product Name: 1-[(2,4-dimethylphenoxy)methyl]-2,3,4,5,6-pentafluorobenzene
• CAS No: 73377-03-4
• MF: C₁₅H₁₁F₅O
• MW: 302.239261865616
• CID: 1760574
• PubChem ID: 188130
• Update Time: 2025-04-21

1-[(2,4-dimethylphenoxy)methyl]-2,3,4,5,6-pentafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-dimethylphenoxy)methyl]-2,3,4,5,6-pentafluorobenzene
• Benzene, [(2,4-dimethylphenoxy)methyl]pentafluoro-
• 2,4-Dimethylphenol, pentafluorobenzyl ether
• DTXSID00223616
• Phenol, 2,4-dimethyl, PFB
• 1-((2,4-Dimethylphenoxy)methyl)-2,3,4,5,6-pentafluorobenzene
• DGPFVYWKQKSUHY-UHFFFAOYSA-N
• 73377-03-4
• 1-[(2,4-Dimethylphenoxy)methyl]-2,3,4,5,6-pentafluorobenzene #

• Inchi： 1S/C15H11F5O/c1-7-3-4-10(8(2)5-7)21-6-9-11(16)13(18)15(20)14(19)12(9)17/h3-5H,6H2,1-2H3
• InChI Key： DGPFVYWKQKSUHY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1COC1C=CC(C)=CC=1C)F)F)F)F

Computed Properties

• Exact Mass: 302.07300578g/mol
• Monoisotopic Mass: 302.07300578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų